Cas no 1313395-18-4 (14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole)

• Product Name: 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole
• CAS No: 1313395-18-4
• MF: C₂₂H₁₃NS
• MW: 323.410323858261
• MDL: MFCD30187282
• CID: 2952013
• Update Time: 2025-06-08

14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole Chemical and Physical Properties

Names and Identifiers

• 14H- benzo [c] benzo [4,5] thieno [2,3-a] carbazole[
• 14H-benzo[c]benzo[4,5]thieno[2,3-a]carbazole
• 14H-Benzo[c][1]benzothieno[2,3-a]carbazole
• OL10041
• C1=CC=CC2=C3C4=CC=CC=C4NC3=C(SC=3C4=CC=CC=3)C4=C21
• 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole

• MDL： MFCD30187282
• Inchi： 1S/C22H13NS/c1-2-8-14-13(7-1)19-15-9-3-5-11-17(15)23-21(19)22-20(14)16-10-4-6-12-18(16)24-22/h1-12,23H
• InChI Key： RSQSESGFUZXJNM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C3C=CC=CC3=C3C4C=CC=CC=4NC3=C12

Computed Properties

• Exact Mass: 323.07687059 g/mol
• Monoisotopic Mass: 323.07687059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 44
• Molecular Weight: 323.4

Experimental Properties

• Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.2E-6 g/L) (25 ºC),

Additional information on 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole

Exploring 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole (CAS No. 1313395-18-4): Properties, Applications, and Innovations

The compound 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole, identified by its CAS No. 1313395-18-4, represents a fascinating class of polycyclic aromatic hydrocarbons (PAHs) with a unique fused-ring structure. Its intricate molecular architecture, combining benzo, thieno, and carbazole moieties, has garnered significant attention in materials science, organic electronics, and pharmaceutical research. This article delves into its structural characteristics, synthetic pathways, and cutting-edge applications while addressing trending queries such as "organic semiconductor materials" and "fluorescent probes for bioimaging."

Structurally, 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole features a planar, conjugated system that enables exceptional charge transport properties, making it a candidate for OLEDs and photovoltaic devices. Researchers have explored its potential as an electron donor material in bulk heterojunction solar cells, where its extended π-system enhances light absorption and exciton diffusion. Recent studies also highlight its tunable photoluminescence quantum yield, aligning with the growing demand for high-efficiency emitters in display technologies.

In the context of sustainability, this compound’s role in green chemistry innovations is noteworthy. Its derivatization via C-H activation or cross-coupling reactions minimizes waste, addressing the "eco-friendly synthesis" trend. Moreover, its stability under ambient conditions contrasts with shorter-lived alternatives, a feature frequently searched in "degradation-resistant organic materials."

Beyond electronics, 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole exhibits promise in biomedical applications. Its rigid scaffold serves as a backbone for designing small-molecule inhibitors or fluorescent tags, resonating with queries like "bioimaging probes for cancer detection." Researchers are investigating its aggregation-induced emission (AIE) properties, a hot topic in "AIE luminogens for theranostics."

Synthetic methodologies for CAS No. 1313395-18-4 often involve palladium-catalyzed cyclizations or multicomponent reactions, with recent optimizations focusing on "atom-economical routes." Analytical techniques like X-ray crystallography and DFT calculations validate its geometry, while HPLC purity assays ensure reproducibility—key concerns in "high-purity organic compounds" searches.

In summary, 14H-Benzo[c]benzo[4,5]thieno[2,3-a]carbazole bridges multiple disciplines, from optoelectronics to biomedicine. Its adaptability to modular functionalization positions it at the forefront of "molecular engineering" discussions, offering solutions for energy-efficient technologies and precision diagnostics. As research progresses, this compound may unlock answers to pressing questions like "next-gen organic photovoltaics" and "targeted drug delivery systems."